Cas no 2640955-60-6 (3-[(4-fluorophenyl)amino]-4-(piperidin-1-yl)cyclobut-3-ene-1,2-dione)

• Product Name: 3-[(4-fluorophenyl)amino]-4-(piperidin-1-yl)cyclobut-3-ene-1,2-dione
• CAS No: 2640955-60-6
• MF: C₁₅H₁₅FN₂O₂
• MW: 274.290207147598
• CID: 5317622
• PubChem ID: 167997021
• Update Time: 2025-10-31

3-[(4-fluorophenyl)amino]-4-(piperidin-1-yl)cyclobut-3-ene-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 3-[(4-fluorophenyl)amino]-4-(piperidin-1-yl)cyclobut-3-ene-1,2-dione
• 2640955-60-6
• 3-[(4-Fluorophenyl)amino]-4-(1-piperidinyl)-3-cyclobutene-1,2-dione

• Inchi： 1S/C15H15FN2O2/c16-10-4-6-11(7-5-10)17-12-13(15(20)14(12)19)18-8-2-1-3-9-18/h4-7,17H,1-3,8-9H2
• InChI Key： FPAIFJKRCAGDBG-UHFFFAOYSA-N
• SMILES： C1(=O)C(N2CCCCC2)=C(NC2=CC=C(F)C=C2)C1=O

Computed Properties

• Exact Mass: 276.12740595g/mol
• Monoisotopic Mass: 276.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 383.7±52.0 °C(Predicted)
• pka: -0.58±0.20(Predicted)

Additional information on 3-[(4-fluorophenyl)amino]-4-(piperidin-1-yl)cyclobut-3-ene-1,2-dione

Comprehensive Overview of 3-[(4-fluorophenyl)amino]-4-(piperidin-1-yl)cyclobut-3-ene-1,2-dione (CAS No. 2640955-60-6)

The compound 3-[(4-fluorophenyl)amino]-4-(piperidin-1-yl)cyclobut-3-ene-1,2-dione (CAS No. 2640955-60-6) is a highly specialized organic molecule with a unique structural framework. Its cyclobutene-dione core, combined with 4-fluorophenyl and piperidinyl substituents, makes it a subject of interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential applications, particularly in the development of novel small-molecule inhibitors and bioactive probes due to its ability to modulate specific biochemical pathways.

In recent years, the demand for fluorinated compounds like 3-[(4-fluorophenyl)amino]-4-(piperidin-1-yl)cyclobut-3-ene-1,2-dione has surged, driven by their enhanced stability and bioavailability. The 4-fluorophenyl group, in particular, is known to improve metabolic resistance, making this compound a candidate for drug discovery projects. Its piperidine moiety further enhances its interaction with biological targets, such as G-protein-coupled receptors (GPCRs), which are critical in treating neurological and inflammatory conditions.

The synthetic route for CAS No. 2640955-60-6 often involves multi-step organic transformations, including cycloaddition reactions and amine coupling. These methods are frequently discussed in academic forums, reflecting the growing interest in sustainable synthesis and green chemistry. Researchers are also investigating its structure-activity relationship (SAR) to optimize its efficacy, a topic frequently searched in AI-driven drug design platforms.

Beyond pharmaceuticals, 3-[(4-fluorophenyl)amino]-4-(piperidin-1-yl)cyclobut-3-ene-1,2-dione has potential in material science, particularly in the development of organic semiconductors. Its conjugated system and electron-withdrawing dione group make it a promising component for optoelectronic devices, aligning with the global push for renewable energy technologies.

Safety and regulatory compliance are paramount when handling this compound. While it is not classified as a hazardous material, proper laboratory protocols must be followed. Its physicochemical properties, such as solubility and thermal stability, are often queried in chemical databases, underscoring the need for accurate, accessible data.

In summary, 3-[(4-fluorophenyl)amino]-4-(piperidin-1-yl)cyclobut-3-ene-1,2-dione represents a versatile compound with broad applications. Its relevance to drug development, material innovation, and sustainable chemistry ensures it remains a focal point in scientific research, meeting the demands of both academia and industry.